5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-methylphenyl)-5-(2-phenylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H16N2O/c1-15-8-7-11-17(14-15)20-22-21(24-23-20)19-13-6-5-12-18(19)16-9-3-2-4-10-16/h2-14H,1H3
• InChI Key: NHHNXPVTEIMVJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC=CC=C3C4=CC=CC=C4
• Molecular Formula: C21H16N2O
• Molecular Weight: 312.4 g/mol

Description

5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole (PBD) is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine and materials science. PBD is a derivative of oxadiazole, which is a five-membered ring containing two nitrogen atoms and one oxygen atom. This compound has a unique molecular structure that makes it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole is related to its ability to disrupt microtubule dynamics. Microtubules are essential for cell division, and disruption of microtubule dynamics can lead to cell death. 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole binds to the colchicine-binding site on tubulin, which is a protein that forms microtubules. This binding leads to the destabilization of microtubules, ultimately leading to cell death.
Biochemical and Physiological Effects
5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been shown to have both biochemical and physiological effects. Biochemically, 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been shown to disrupt microtubule dynamics, which can lead to cell death. Physiologically, 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been shown to induce apoptosis in cancer cells, making it a potential anticancer agent. 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has also been shown to have potential applications in the field of neuroscience for detecting amyloid beta peptides.

Advantages and Limitations for Lab Experiments

One advantage of 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole is its unique molecular structure, which makes it a promising candidate for various research applications. 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been shown to have potential applications in the fields of medicine and materials science. However, one limitation of 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole is its complex synthesis process, which can make it difficult to obtain high yields and purity. Additionally, 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole may have potential toxicity concerns, which need to be carefully evaluated before its use in lab experiments.

Future Directions

There are several future directions for research involving 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole. In the field of medicine, further studies are needed to investigate the potential anticancer properties of 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole and its use as a fluorescent probe for detecting amyloid beta peptides. In the field of materials science, further studies are needed to investigate the use of 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole in OLEDs and polymer solar cells. Additionally, further studies are needed to evaluate the potential toxicity concerns associated with 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole and to develop safer synthesis methods.

Synthesis Methods

The synthesis of 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole involves the reaction of 2-aminobiphenyl and 3-methylbenzohydrazide in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then subjected to cyclization with phosphorus oxychloride to form the final 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole compound. The synthesis of 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole is a complex process that requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of science. In the field of medicine, 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been investigated for its anticancer properties. Studies have shown that 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole can induce apoptosis in cancer cells by disrupting microtubule dynamics, which are essential for cell division. 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has also been studied for its potential use as a fluorescent probe for detecting amyloid beta peptides, which are associated with Alzheimer's disease.
In the field of materials science, 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been studied for its use in organic light-emitting diodes (OLEDs). 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole exhibits excellent electron transport properties, making it a promising candidate for use in OLEDs. 5-(2-biphenylyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has also been investigated for its use in polymer solar cells, where it can act as a hole-transporting material.